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Compound of Interest

Compound Name: Diphenic anhydride

Cat. No.: B1222305

This technical guide provides a comprehensive overview of diphenic anhydride, including its
nomenclature, physicochemical properties, and key chemical transformations. It is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Nomenclature

The systematic naming and identification of diphenic anhydride are crucial for accurate
scientific communication. The compound is recognized by several names and identifiers across
different chemical databases and publications.

IUPAC Name: dibenzo[c,e]oxepine-5,7-dione

Synonyms:

Diphenic acid anhydride[1][2][3][4]

2,2'-Biphenyldicarboxylic anhydride[1][2][3][4][5][6]

Dibenz[c,e]oxepin-5,7-dione[2][3][4][6]

2,2'-Bibenzoic Anhydride[5][6]

o-Diphenic anhydride[1]
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o 2,2'-Diphenyldicarboxylic anhydride[2][3][6]
» biphenyl-2,2'-dicarboxylic anhydride[1][2]
o NSC 67689[2][3][4][6]

Physicochemical Properties

The following tables summarize the key physical and chemical properties of diphenic

anhydride.
Identifier Value Reference
CAS Number 6050-13-1 [L1121131I516117]
Molecular Formula C14HsO3 (1102151171
Molecular Weight 224.21 g/mol [7]

InChl=1S/C14H803/c15-13-
InChl 11-7-3-1-5-9(11)10-6-2-4-8- [2]13]
12(10)14(16)17-13/h1-8H

RTSGJTANVBJFFJ-
InChiKey [2][3]
UHFFFAOYSA-N
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Property Value Reference
Melting Point 225-227 °C [1][7]
Boiling Point 325.61°C (estimate) [1][7]
Density 1.2337 (estimate) [11[7]

Flash Point 212°C [1]

Water Solubility Decomposes [11[7]

White to beige or grayish-
Appearance brown Crystalline Powder or [1107]

Flakes

Inert atmosphere, Room
Storage [11[7]
Temperature

Sensitivity Moisture Sensitive [1][7]

Experimental Protocols

Synthesis of Diphenic Anhydride from Diphenic Acid

Diphenic anhydride is commonly synthesized from diphenic acid. A general laboratory-scale
procedure involves the dehydration of diphenic acid using acetic anhydride.

Methodology:

Diphenic acid is treated with acetic anhydride.

e The mixture is heated, causing the cyclodehydration of the dicarboxylic acid to form the
seven-membered ring of diphenic anhydride.

¢ Any remaining unreacted diphenic acid can be removed by extraction with a cold aqueous
solution of sodium carbonate (Na2COs).

e The crude diphenic anhydride is then purified by recrystallization from a suitable solvent,
such as acetic anhydride, benzene, or chlorobenzene.[7]
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e The purified product is dried, typically at 100°C, to remove any residual solvent.[7]

Chemical Reactivity and Transformations

Diphenic anhydride serves as a versatile intermediate in the synthesis of various derivatives
of diphenic acid. Its reactivity is centered around the anhydride functional group, which is
susceptible to nucleophilic attack.

General Reactivity: Diphenic anhydride reacts with a variety of nucleophiles, leading to the
opening of the anhydride ring. These reactions are fundamental in creating a range of diphenic
acid derivatives. For instance, aminolysis of diphenic anhydride with appropriate aromatic or
heterocyclic amines under reflux conditions yields monoamide derivatives.[8]

The following diagram illustrates the logical workflow for the synthesis of diphenic anhydride
and its subsequent reactions with nucleophiles.
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Caption: Synthesis of diphenic anhydride and its reactions.

The following diagram illustrates a general experimental workflow for the synthesis and
purification of diphenic anhydride.

Experimental Workflow: Synthesis of Diphenic Anhydride
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Caption: Workflow for diphenic anhydride synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

